Cas no 1145-46-6 (4-hexoxybenzenesulfonamide)

4-hexoxybenzenesulfonamide structure
4-hexoxybenzenesulfonamide structure
Product Name:4-hexoxybenzenesulfonamide
CAS No:1145-46-6
MF:C12H19NO3S
MW:257.349162340164
CID:2612996
PubChem ID:23274642
Update Time:2025-04-21

4-hexoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-hexoxybenzenesulfonamide
    • DTXSID50632299
    • 1145-46-6
    • SCHEMBL1333401
    • 4-(Hexyloxy)benzene-1-sulfonamide
    • Inchi: 1S/C12H19NO3S/c1-2-3-4-5-10-16-11-6-8-12(9-7-11)17(13,14)15/h6-9H,2-5,10H2,1H3,(H2,13,14,15)
    • InChI Key: LKDKSKQJCGTOCA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCCCCCC)(N)(=O)=O

Computed Properties

  • Exact Mass: 257.10856464Da
  • Monoisotopic Mass: 257.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 77.8Ų
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